Cas no 861337-57-7 (1-Bromo-2-ethoxycyclohexane)

• Product Name: 1-Bromo-2-ethoxycyclohexane
• CAS No: 861337-57-7
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5738616
• PubChem ID: 12560775
• Update Time: 2025-06-11

1-Bromo-2-ethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-ethoxycyclohexane
• CS-0299539
• EN300-1134456
• AKOS011388996
• 861337-57-7
• Cyclohexane, 1-bromo-2-ethoxy-
• 1-Bromo-2-ethoxycyclohexane

• Inchi： 1S/C8H15BrO/c1-2-10-8-6-4-3-5-7(8)9/h7-8H,2-6H2,1H3
• InChI Key： BEEIKWFOEDINMO-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCC

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.2751 g/cm3(Temp: 18 °C)
• Boiling Point: 84-85 °C(Press: 10 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-Bromo-2-ethoxycyclohexane

Comprehensive Guide to 1-Bromo-2-ethoxycyclohexane (CAS No. 861337-57-7): Properties, Applications, and Industry Insights

1-Bromo-2-ethoxycyclohexane (CAS No. 861337-57-7) is a specialized organic compound widely utilized in synthetic chemistry and pharmaceutical research. This cyclohexane derivative features a bromine atom and an ethoxy group at positions 1 and 2, respectively, making it a versatile intermediate for nucleophilic substitutions and etherification reactions. Its molecular formula, C₈H₁₅BrO, and unique structural properties have garnered attention in organic synthesis, material science, and flavor/fragrance industries.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 1-Bromo-2-ethoxycyclohexane due to its potential as a building block for eco-friendly solvents and biodegradable materials. Researchers are exploring its role in catalyzed reactions to minimize waste, aligning with the circular economy principles. Additionally, its stability under moderate conditions makes it a candidate for flow chemistry applications, a hot topic in process optimization.

The compound’s physicochemical properties include a boiling point of ~210°C and moderate solubility in polar solvents like ethanol and acetone. These traits facilitate its use in multistep synthesis, particularly for constructing complex heterocycles or chiral molecules. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-yield reactions.

In the pharmaceutical sector, 1-Bromo-2-ethoxycyclohexane serves as a precursor for bioactive molecules targeting CNS disorders and anti-inflammatory agents. Its ethoxy group enhances lipophilicity, improving drug membrane permeability—a key consideration in drug delivery systems. Patent analyses reveal growing applications in prodrug design, addressing solubility challenges in API formulation.

From an industrial perspective, scalability and cost-efficiency are paramount. Manufacturers optimize batch processing by refining bromination protocols and minimizing byproducts. Questions like "How to improve the yield of 1-Bromo-2-ethoxycyclohexane?" or "Alternative routes for cyclohexane functionalization" frequently appear in research forums, reflecting practical challenges.

Environmental and safety profiles of 861337-57-7 are rigorously evaluated. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, moisture control) are recommended to prevent degradation. Regulatory compliance with REACH and OSHA standards ensures safe handling in industrial laboratories.

Emerging applications include electronic materials, where its halogenated structure aids in designing liquid crystals or dielectric fluids. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) also positions it as a candidate for OLED precursors, tapping into the flexible electronics market.

For researchers sourcing 1-Bromo-2-ethoxycyclohexane, factors like supplier reliability, batch consistency, and technical documentation are critical. Analytical certificates (CoA) detailing impurity levels (e.g., ≤0.5% by HPLC) are often requested to meet quality benchmarks.

In summary, 1-Bromo-2-ethoxycyclohexane (CAS 861337-57-7) bridges academic innovation and industrial demand. Its adaptability across drug discovery, green chemistry, and advanced materials underscores its value in modern science. Future studies may explore its enantioselective synthesis or AI-driven reaction prediction to unlock further potential.